Cas no 36837-96-4 (Disulfanediylbis(ethane-2,1-diyl) diacrylate)

• Product Name: Disulfanediylbis(ethane-2,1-diyl) diacrylate
• CAS No: 36837-96-4
• MF: C₁₀H₁₄O₄S₂
• MW: 262.345760822296
• CID: 2359054
• PubChem ID: 71657381
• Update Time: 2025-06-29

Disulfanediylbis(ethane-2,1-diyl) diacrylate Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dithiodiethanol Diacrylate
• bis(2-acryloyloxyethyl) disulfide
• 2,2'-Dithiodi(ethanol)diacrylate
• 2-(2-Prop-2-enoyloxyethyldisulfanyl)ethyl prop-2-enoate
• SCHEMBL4307336
• Disulfanediylbis(ethane-2,1-diyl) diacrylate
• 36837-96-4

• Inchi： 1S/C10H14O4S2/c1-3-9(11)13-5-7-15-16-8-6-14-10(12)4-2/h3-4H,1-2,5-8H2
• InChI Key： QBPLSNCUNPWENX-UHFFFAOYSA-N
• SMILES： S(CCOC(C=C)=O)SCCOC(C=C)=O

Computed Properties

• Exact Mass: 262.03335127g/mol
• Monoisotopic Mass: 262.03335127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 1.9

Additional information on Disulfanediylbis(ethane-2,1-diyl) diacrylate

Introduction to Disulfanediylbis(ethane-2,1-diyl) diacrylate (CAS No. 36837-96-4)

Disulfanediylbis(ethane-2,1-diyl) diacrylate, a compound with the chemical identifier CAS No. 36837-96-4, is a versatile monomer that has garnered significant attention in the field of polymer chemistry and material science. This compound, characterized by its unique molecular structure, exhibits remarkable properties that make it an invaluable asset in the development of advanced materials. The presence of multiple acrylate functional groups provides a high reactivity profile, enabling its use in a wide range of applications, from industrial coatings to biomedical materials.

The molecular structure of Disulfanediylbis(ethane-2,1-diyl) diacrylate consists of a disulfide bridge connected to two ethane-2,1-diyl units, each terminated with an acrylate group. This configuration imparts a high degree of flexibility and reactivity to the compound, making it an excellent candidate for polymerization processes. The disulfide linkage also contributes to the material's stability and resistance to thermal degradation, which are critical factors in many industrial applications.

In recent years, there has been a surge in research focused on the applications of this compound in various sectors. One particularly promising area is in the development of photo-crosslinkable polymers for biomedical applications. The acrylate groups facilitate rapid crosslinking under UV irradiation, allowing for the creation of highly porous and biocompatible hydrogels. These hydrogels have shown great potential in drug delivery systems, tissue engineering, and as scaffolds for cell culture.

Moreover, the unique chemical properties of Disulfanediylbis(ethane-2,1-diyl) diacrylate have made it a valuable tool in the synthesis of advanced polymers with tailored mechanical and thermal properties. Researchers have explored its use in creating high-performance resins for aerospace applications, where lightweight and durable materials are essential. The compound's ability to form strong covalent bonds while maintaining flexibility makes it an ideal candidate for such demanding environments.

Recent studies have also highlighted the potential of this monomer in the development of smart materials capable of responding to external stimuli such as temperature or pH changes. By incorporating Disulfanediylbis(ethane-2,1-diyl) diacrylate into polymer networks, scientists have been able to design materials that exhibit reversible phase transitions or shape memory effects. These innovations open up new possibilities for applications in robotics, sensors, and adaptive structures.

The industrial significance of this compound cannot be overstated. Its role in formulating high-performance adhesives and coatings has been well-documented. The acrylate groups enable rapid curing times and strong bonding capabilities, making it suitable for automotive assembly lines and construction projects. Additionally, its compatibility with other monomers allows for the creation of hybrid polymers with enhanced properties such as UV resistance and chemical stability.

In conclusion, Disulfanediylbis(ethane-2,1-diyl) diacrylate (CAS No. 36837-96-4) is a multifunctional monomer with a broad spectrum of applications across multiple industries. Its unique chemical structure and reactivity profile make it an indispensable material for researchers and manufacturers alike. As advancements continue to be made in polymer chemistry and material science, the potential uses for this compound are expected to expand even further.